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Compound of Interest

Compound Name: Barium-133

Cat. No.: B1238490

Introduction to Neutron Capture by Ba-132

Neutron capture by the stable isotope Ba-132 (natural abundance: 0.101%) produces Ba-133.
This process can lead to either the ground state (*33gBa) or a metastable state (33mBa).
Barium-133 has a long half-life of 10.52 years, decaying via electron capture to Cesium-133,
and emits a complex spectrum of gamma and X-rays, making it a valuable calibration source.
[1] The efficiency of Ba-133 production is directly governed by the neutron capture cross
section of Ba-132, a measure of the probability of this nuclear reaction occurring.

The primary reaction of interest is: 132Ba + n — 3%Ba +y

This reaction can proceed to two different states of the product nucleus:
e 132B3(n,y)¥3mBa: Formation of the metastable state.

e 132Ba(n,y)**3gBa: Formation of the ground state.

The total neutron capture cross section is the sum of the cross sections for the formation of
both the metastable and ground states.

Quantitative Cross-Section Data

The neutron capture cross section is highly dependent on the energy of the incident neutron.
For practical applications, the most important values are the thermal cross section (for neutrons
in thermal equilibrium, ~0.0253 eV) and the resonance integral (for epithermal neutrons).
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Table 1: Thermal Neutron Capture Cross Sections (o)

for the **?Ba(n,y)***Ba Reaction

Product State Cross Section (barns) Reference
Oak Ridge National Laboratory
Total (*33m+gBa) 7.2+0.2
(2021)[1]
Total (*3¥m+gBa) 6.5+0.8 LNE-LNHB/CEA[?]
Metastable (*33mBa) 0.98 £0.15 Ishii (1969)[3]
Metastable (133mBa) 0.5 LNE-LNHB/CEA[2]

Table 2: Resonance Integrals (lo) for the **2Ba(n,y)***Ba

Reaction
Product State Resonance Integral (barns) Reference
Oak Ridge National Laboratory
Total (33¥m+gBa) 399113

(2021)[1]

Note: 1 barn = 1024 cm?

In addition to the primary (n,y) reaction, other neutron-induced reactions can occur at higher
neutron energies, such as the (n,2n) reaction.

Table 3: Cross Section for the **2Ba(n,2n)***!Ba Reaction

at High Energies

Neutron Energy Cross Section (mb) Reference

13-15 MeV range Measured values exist Luo et al. (2017)[4][5]

Nuclear Reaction and Decay Pathway

The neutron capture by Ba-132 leads to the formation of Ba-133, which then decays. The
following diagram illustrates this process.
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Diagram of the Ba-132 neutron capture process and subsequent decay.

Experimental Protocols for Cross-Section

Measurement

The measurement of the Ba-132 neutron capture cross section is predominantly performed

using the activation technique. This method involves irradiating a sample containing Ba-132

with a known neutron flux and then measuring the activity of the produced Ba-133.

Key Steps in the Activation Method:

e Sample Preparation:
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o A known mass of material containing Ba-132 is prepared. This can be natural barium
carbonate (BaCO:s) or, for higher precision, material enriched in Ba-132.[4][5]

o The sample is often encapsulated in a material with a low neutron activation cross section,
such as aluminum foil.[6]

o Flux monitor foils (e.g., Gold (Au), Cobalt (Co), Niobium (Nb)) with well-known activation
cross sections are co-irradiated with the barium sample to accurately determine the
neutron flux.[4][5][6]

e Irradiation:

o The sample and monitor foils are placed in a neutron field for a precisely controlled
duration.

o Neutron Sources:

» Nuclear Reactors: Provide a high flux of thermal and epithermal neutrons. The High
Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory has been used for such
measurements.[1]

» Accelerators: Can be used to produce quasi-monoenergetic neutrons at higher
energies, for instance, via the 3H(d,n)*He reaction to study (n,2n) cross sections.[4][5]

o To separate the contributions of thermal and epithermal neutrons, irradiations can be
performed with and without a Cadmium (Cd) cover. Cadmium is a strong absorber of
thermal neutrons, so a Cd-covered irradiation primarily measures the activation by
epithermal neutrons.[6]

e Activity Measurement:

o After irradiation, the sample is removed and its gamma-ray activity is measured over time.

o Detector: A high-purity Germanium (HPGe) detector is typically used.[6] HPGe detectors
offer excellent energy resolution, allowing for the precise identification and quantification of
gamma-ray peaks from the decay of Ba-133 and other produced isotopes.

o The detector is coupled with a digital spectroscopy system for data acquisition.[6]
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o Data Analysis:

o The areas of the characteristic gamma-ray peaks of the decay products (e.g., the 276 keV
and 356 keV peaks from Ba-133 decay) are determined from the measured spectra.

o Using the known gamma-ray emission probabilities, detector efficiency, irradiation time,
decay constants, and the measured activity, the reaction rate is calculated.

o The neutron flux is determined from the activity of the co-irradiated monitor foils.

o Finally, the neutron capture cross section is calculated by dividing the reaction rate by the
neutron flux and the number of Ba-132 atoms in the sample.

Experimental Workflow Diagram
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Workflow for the activation method to measure neutron cross sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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